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Compound of Interest

Compound Name: Methyltetrazine-PEG12-acid

Cat. No.: B15609326

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, properties, and applications of

Methyltetrazine-PEG12-acid, a key reagent in the field of bioconjugation and antibody-drug

conjugate (ADC) development.

Core Properties and Specifications
Methyltetrazine-PEG12-acid is a heterobifunctional linker that combines a reactive

methyltetrazine moiety with a terminal carboxylic acid, connected by a hydrophilic 12-unit

polyethylene glycol (PEG) spacer. This unique structure allows for a two-step conjugation

strategy, making it a versatile tool for linking molecules of interest. The methyl group on the

tetrazine ring enhances its stability, while the PEG spacer improves solubility in aqueous

solutions and reduces steric hindrance.
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Property Value Source(s)

Molecular Formula C36H60N4O15 [1][2]

Molecular Weight 788.9 g/mol [1][2][3]

Purity Typically >95% - 98% [1][2][3]

CAS Number 2183440-39-1 [1][2]

Appearance White to off-white solid

Storage Conditions -20°C, protected from moisture [1]

Shipping Conditions Ambient temperature [1]

Chemical Structure and Reaction Mechanism
The core utility of Methyltetrazine-PEG12-acid lies in its two distinct reactive ends, enabling

sequential conjugation reactions.

Chemical Structure
Caption: Structural components of Methyltetrazine-PEG12-acid.

Reaction Workflow
The typical workflow involves two main steps:

Amide Coupling: The terminal carboxylic acid is activated to react with a primary amine on a

target molecule (e.g., a protein or nanoparticle).

Bioorthogonal Ligation: The methyltetrazine group then specifically reacts with a trans-

cyclooctene (TCO) modified molecule in a rapid, catalyst-free "click chemistry" reaction.
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Step 1: Amine Modification

Step 2: Bioorthogonal Ligation

Methyltetrazine-PEG12-acid

EDC / NHS Activation

Amine-containing Biomolecule (e.g., Antibody)

Tetrazine-modified Biomolecule

Amide Bond Formation

Final Bioconjugate

TCO-modified Payload (e.g., Drug, Fluorophore)

Tetrazine-TCO Ligation
(Click Chemistry)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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